Cas no 114658-09-2 (1-[3-(acetyloxy)-2-pyridinyl]-Ethanone)

1-[3-(acetyloxy)-2-pyridinyl]-Ethanone structure
114658-09-2 structure
Product Name:1-[3-(acetyloxy)-2-pyridinyl]-Ethanone
CAS No:114658-09-2
MF:C9H9NO3
MW:179.172662496567
CID:1099750
PubChem ID:14088950
Update Time:2025-04-20

1-[3-(acetyloxy)-2-pyridinyl]-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[3-(acetyloxy)-2-pyridinyl]-Ethanone
    • 2-acetyl-3-acetoxypyridine
    • 2-Acetylpyridin-3-yl acetate
    • 114658-09-2
    • 2-Acetylpyridin-3-ylacetate
    • Inchi: 1S/C9H9NO3/c1-6(11)9-8(13-7(2)12)4-3-5-10-9/h3-5H,1-2H3
    • InChI Key: MRFWHKVUHYEPOH-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1=CC=CN=C1C(C)=O

Computed Properties

  • Exact Mass: 179.05800
  • Monoisotopic Mass: 179.058243149g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 215
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 56.3Ų

Experimental Properties

  • PSA: 56.26000
  • LogP: 1.20950

1-[3-(acetyloxy)-2-pyridinyl]-Ethanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029193217-1g
2-Acetylpyridin-3-yl acetate
114658-09-2 97%
1g
$731.88 2023-09-04
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